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tetramethylisoindoline

Cat. No.: B1281721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Benzyl-1,1,3,3-
tetramethylisoindoline, a substituted isoindoline of interest in synthetic chemistry. This

document details the compound's chemical and physical properties, provides a thorough

experimental protocol for its synthesis, and outlines the analytical methods for its

characterization. While direct biological applications of this specific molecule are not

extensively documented, this guide discusses the broader pharmacological context of the

isoindoline core, a privileged scaffold in medicinal chemistry. The synthesis workflow is visually

represented to facilitate understanding of the experimental process.

Introduction
2-Benzyl-1,1,3,3-tetramethylisoindoline (CAS No. 82894-83-5) is a tertiary amine belonging

to the isoindoline class of heterocyclic compounds. Its structure features a benzyl group

attached to the nitrogen atom of the isoindoline ring, which is further substituted with four

methyl groups at the 1 and 3 positions. This compound is primarily recognized as a key

intermediate in the synthesis of the stable nitroxide radical, 1,1,3,3-tetramethylisoindolin-2-

yloxyl, a valuable tool in the study of radical reactions. The isoindoline core itself is present in a

variety of biologically active molecules and approved drugs, highlighting the potential of its

derivatives in drug discovery and development.
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Chemical and Physical Properties
The fundamental properties of 2-Benzyl-1,1,3,3-tetramethylisoindoline are summarized in

the table below. This data is crucial for its handling, characterization, and application in a

laboratory setting.

Property Value Reference(s)

CAS Number 82894-83-5 [1]

Molecular Formula C₁₉H₂₃N [1]

Molecular Weight 265.39 g/mol [1]

Appearance Colorless needles [2]

Melting Point 63-64 °C [2]

Solubility
Soluble in methanol and

ethanol
[2]

Synthesis
The primary route for the synthesis of 2-Benzyl-1,1,3,3-tetramethylisoindoline is through the

Grignard reaction of N-benzylphthalimide with methylmagnesium iodide. This method has been

reported to yield the desired product in moderate amounts.

Synthetic Workflow
The synthesis of 2-Benzyl-1,1,3,3-tetramethylisoindoline can be visualized as a two-step

process starting from phthalimide. First, N-benzylphthalimide is synthesized, which then

undergoes a Grignard reaction to yield the final product.
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Step 1: N-Benzylation

Step 2: Grignard Reaction

Phthalimide
N-Benzylphthalimide

Base

Benzyl Chloride

2-Benzyl-1,1,3,3-tetramethylisoindoline

Refluxing Toluene

Methylmagnesium Iodide
(Grignard Reagent)

2-Benzyl-1,1,3,3-tetramethylisoindoline 1,1,3,3-Tetramethylisoindoline

Hydrogenolysis
(Pd/C, H₂) 1,1,3,3-Tetramethylisoindolin-2-yloxyl

(Stable Radical)

Oxidation
(e.g., H₂O₂/Na₂WO₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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